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Compound of Interest

Compound Name: Polonium-209

Cat. No.: B1261773

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay properties of
Polonium-209 (2°°Po), with a focus on its half-life and decay chain. The information presented
is intended for use by researchers, scientists, and professionals in drug development who may
utilize this isotope in their work.

Half-Life of Polonium-209

The half-life of Polonium-209 has been subject to significant re-evaluation. For many years,
the accepted value was approximately 102 years. However, extensive and long-term
measurements conducted by the National Institute of Standards and Technology (NIST) have
led to a revised and more accurate value.[1][2][3] This re-measurement has important
implications for various scientific fields, including geophysical studies where 2°°Po is used as a
tracer for dating sediment samples.[1][3]

The currently accepted half-life of Polonium-209 is 125.3 + 3.2 years.[1][3] This value is
approximately 25% longer than the previously accepted measurement of 102 £ 5 years, which
was established in 1956.[1][3] The difficulty in accurately measuring the half-life of 2°°Po arises
from its scarcity in pure form, its long half-life, and the specific types of radiation involved in its
decay.[1][3]
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Parameter Value Reference
Half-Life (T%2) 125.3 + 3.2 years NIST (2014)[1]
Previously Accepted Half-Life 102 + 5 years (1956)[1]

Decay Chain of Polonium-209

Polonium-209, the longest-lived isotope of polonium, decays through two primary pathways:
alpha decay and electron capture.[4][5] The dominant decay mode is alpha emission,
accounting for over 99% of its decay events.[4][5]

Alpha Decay

The primary decay mechanism for Polonium-209 is the emission of an alpha particle (a helium
nucleus, 4He), which transforms it into Lead-205 (2°>Pb).[5][6][7]

209g4P0 — 203g2PDb + 42He

This decay mode has a branching ratio of approximately 99.546%.[4] The alpha decay energy
is 4.979 MeV.[5] Lead-205 is itself a long-lived radionuclide with a half-life of 1.73 x 107 years.

Electron Capture

A minor fraction of Polonium-209 nuclei decay via electron capture. In this process, the
nucleus captures an inner atomic electron, converting a proton into a neutron and emitting a
neutrino. This transforms Polonium-209 into Bismuth-209 (2°°Bi).[5]

209g4P0 + e~ — 2093Bj + ve

The branching ratio for electron capture is approximately 0.454%.[4] The decay energy for this
process is 1.893 MeV.[5] For a long time, Bismuth-209 was considered the heaviest stable
isotope. However, it is now known to be extremely weakly radioactive, with a half-life of 2.01 x
10?° years, decaying via alpha emission to Thallium-205.[8]
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Decay Mode Daughter Isotope Branching Ratio Decay Energy
Alpha (a) Decay 205pp ~99.546%][4] 4.979 MeV[5]
Electron Capture (EC)  2°9Bi ~0.454%(4] 1.893 MeV[5]

Experimental Protocols: Half-Life Determination

The revised half-life of Polonium-209 was determined by NIST through a series of meticulous,
long-term experiments spanning over two decades.[1][9] The primary methodology employed
was 4rta liquid scintillation (LS) spectrometry.[2]

While detailed, step-by-step proprietary protocols are not publicly available, the general
experimental workflow can be summarized as follows:

» Standard Reference Material (SRM) Preparation: A highly pure and well-characterized
solution of Polonium-209 is prepared as a Standard Reference Material.

e Source Preparation: Multiple counting sources are prepared from the SRM solution.

 Liquid Scintillation Counting: The activity of the sources is measured using high-precision
liquid scintillation counters. This technique involves mixing the radioactive sample with a
liquid scintillator cocktail, which emits flashes of light upon interaction with the radiation.
These light flashes are then detected and counted by photomultiplier tubes.

e Long-Term Measurements: The activity of the same set of sources is measured repeatedly
over a long period (in this case, over 20 years).[1][9] This long observation time is crucial for
accurately determining the decay rate of a long-lived isotope.

o Data Analysis: The decay data (activity versus time) is fitted to an exponential decay curve to
calculate the half-life. Statistical analysis is performed to determine the uncertainty in the
measurement.

Visualizations
Decay Chain of Polonium-209

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://en.wikipedia.org/wiki/Isotopes_of_polonium
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Po209
https://en.wikipedia.org/wiki/Isotopes_of_polonium
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Po209
https://www.benchchem.com/product/b1261773?utm_src=pdf-body
https://www.nist.gov/news-events/news/2014/09/poloniums-most-stable-isotope-gets-revised-half-life-measurement
https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=916048
https://www.benchchem.com/product/b1261773
https://www.benchchem.com/product/b1261773?utm_src=pdf-body
https://www.nist.gov/news-events/news/2014/09/poloniums-most-stable-isotope-gets-revised-half-life-measurement
https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=916048
https://www.benchchem.com/product/b1261773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Lead-205 (2°>Pb)
a decay (99.546%) Half-life: 1.73 x 107 y

Bismuth-209 (2°°Bi) o deca Thallium-205 (2°5TI)
Half-life: 2.01 x 10° y e (Stable)

Polonium-209 (2°°Po)

Half-life: 125.3 y Electron Capture (0.454%)

Click to download full resolution via product page

Caption: Decay chain of Polonium-209 showing the primary alpha decay and minor electron
capture pathways.

Experimental Workflow for Half-Life Determination
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Caption: Generalized experimental workflow for the determination of the half-life of Polonium-
2009.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Polonium-209: A Technical Guide to its Half-Life and
Decay Chain]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1261773#polonium-209-half-life-and-decay-chain]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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